Cas no 2138126-56-2 (8-bromo-2-(1H-pyrazol-1-yl)quinazoline)

• Product Name: 8-bromo-2-(1H-pyrazol-1-yl)quinazoline
• CAS No: 2138126-56-2
• MF: C₁₁H₇BrN₄
• MW: 275.104080438614
• CID: 5961567
• PubChem ID: 165494385
• Update Time: 2025-10-18

8-bromo-2-(1H-pyrazol-1-yl)quinazoline Chemical and Physical Properties

Names and Identifiers

• 8-bromo-2-(1H-pyrazol-1-yl)quinazoline
• EN300-1162522
• 2138126-56-2

• Inchi： 1S/C11H7BrN4/c12-9-4-1-3-8-7-13-11(15-10(8)9)16-6-2-5-14-16/h1-7H
• InChI Key： RKLUUGNJDVYQMA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=CN=C(N=C21)N1C=CC=N1

Computed Properties

• Exact Mass: 273.98541g/mol
• Monoisotopic Mass: 273.98541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.6Ų

Additional information on 8-bromo-2-(1H-pyrazol-1-yl)quinazoline

Introduction to 8-bromo-2-(1H-pyrazol-1-yl)quinazoline (CAS No. 2138126-56-2)

8-bromo-2-(1H-pyrazol-1-yl)quinazoline, identified by the Chemical Abstracts Service Number (CAS No.) 2138126-56-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the quinazoline family, which is well-documented for its role in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of a bromine substituent at the 8-position and a pyrazole moiety at the 2-position introduces unique reactivity and binding properties, making it a valuable scaffold for further chemical modifications and biological evaluations.

The quinazoline core is a fused bicyclic system consisting of a benzene ring and a pyridazine ring, and it serves as a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. The introduction of nitrogen-containing heterocycles such as pyrazole enhances the compound's pharmacological profile by improving solubility, metabolic stability, and target affinity. In particular, 8-bromo-2-(1H-pyrazol-1-yl)quinazoline has been explored in the context of inhibiting kinases, which are enzymes involved in numerous cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is associated with various diseases, most notably cancer, making kinase inhibitors a major focus of drug development efforts.

Recent advancements in computational chemistry and high-throughput screening have facilitated the identification of novel compounds with potent kinase inhibitory activity. Among these, 8-bromo-2-(1H-pyrazol-1-yl)quinazoline has been highlighted for its ability to selectively target specific kinases while minimizing off-target effects. This selectivity is crucial for developing drugs with improved safety profiles. The bromine atom at the 8-position of the quinazoline ring not only serves as a handle for further functionalization but also contributes to the compound's interaction with the active site of kinases through halogen bonding or other non-covalent interactions.

Moreover, the pyrazole moiety in 8-bromo-2-(1H-pyrazol-1-yl)quinazoline has been shown to enhance binding affinity by forming hydrogen bonds with key residues in the kinase active site. This structural feature is particularly important for designing inhibitors that can tightly bind to their targets and exhibit high efficacy. The combination of these two heterocyclic systems makes 8-bromo-2-(1H-pyrazol-1-yl)quinazoline a promising candidate for further investigation in drug discovery programs.

In vitro studies have demonstrated that derivatives of quinazoline containing pyrazole substituents exhibit significant inhibitory effects on various kinases, including Aurora kinases, which are involved in cell cycle regulation. Aurora kinases have been implicated in cancers such as breast cancer, leukemia, and solid tumors, making them attractive targets for therapeutic intervention. The ability of 8-bromo-2-(1H-pyrazol-1-yl)quinazoline to modulate Aurora kinase activity has been explored through both structural biology approaches and functional assays.

One notable aspect of quinazoline-based compounds is their potential for developing small-molecule probes for biochemical studies. These probes can be used to dissect signaling pathways and understand the mechanisms underlying various diseases. For instance, 8-bromo-2-(1H-pyrazol-1-yl)quinazoline has been utilized as a tool compound to investigate the role of specific kinases in cellular processes such as proliferation and apoptosis. By using this compound as an inhibitor or modulator, researchers can gain insights into the biological functions of these enzymes and identify new therapeutic strategies.

The synthesis of 8-bromo-2-(1H-pyrazol-1-yl)quinazoline involves multi-step organic transformations that highlight the synthetic versatility of quinazoline derivatives. The bromination step at the 8-position can be achieved using standard halogenation reagents under controlled conditions, ensuring regioselectivity and high yield. Subsequent coupling reactions with pyrazole derivatives allow for the introduction of the pyrazole moiety at the 2-position. These synthetic strategies are well-established in medicinal chemistry and have been optimized for scalability and reproducibility.

Recent research has also explored the use of 8-bromo-2-(1H-pyrazol-1-yl)quinazoline as a starting material for generating libraries of analogs through combinatorial chemistry or structure-based drug design approaches. By modifying various substituents on the quinazoline and pyrazole rings, researchers can fine-tune the pharmacological properties of these compounds to improve their potency, selectivity, and pharmacokinetic profiles. Such efforts have led to the discovery of several lead compounds that are currently being evaluated in preclinical studies.

The development of novel anticancer agents remains a critical area of research due to the increasing incidence of cancer worldwide. Quinazoline-based kinase inhibitors have shown promise in preclinical models and have entered various stages of clinical development. For example, some quinazoline derivatives have demonstrated significant antitumor activity by inhibiting key signaling pathways involved in cancer progression. While 8-bromo-2-(1H-pyrazol-1-yl)quinazoline itself may not be directly used as a therapeutic agent at this time, it serves as an important intermediate for synthesizing more advanced drug candidates.

In conclusion,8-bromo-2-(1H-pyrazol-1-ylo]quinazolin (CAS No.) 2138126--56--62 represents an intriguing compound with potential applications i pharmaceutical research.. Its unique structural features,, including th